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Compound of Interest

Compound Name: 3-Chlorohexane

Cat. No.: B7820979 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of 3-Chlorohexane, including detailed operational and disposal plans to

ensure a secure laboratory environment.

Chemical Profile and Hazards

3-Chlorohexane (CAS No: 2346-81-8) is a flammable liquid and vapor that can cause skin and

serious eye irritation.[1] Inhalation may lead to respiratory irritation.[2] It is crucial to handle this

chemical with care, adhering to strict safety protocols to minimize exposure and mitigate risks.

Property Value

Molecular Formula C6H13Cl

Molecular Weight 120.62 g/mol [1]

Appearance Colorless to almost colorless clear liquid

Boiling Point 123 °C

Density 0.87 g/cm³

Flash Point Flammable liquid and vapour

Hazards Flammable, Skin Irritant, Eye Irritant[1]
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Essential Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling 3-Chlorohexane. The

following PPE is mandatory to prevent contact and inhalation.

Protection Type Recommended Equipment

Eye and Face Protection

Chemical splash goggles and a face shield

should be worn, especially when there is a risk

of splashing.[3] Eye protection should meet

appropriate national standards.

Hand Protection

Chemical-resistant gloves, such as nitrile or

neoprene, are recommended.[3] Always inspect

gloves for any signs of degradation or punctures

before use and replace them immediately if

compromised. Double-gloving is advised for

extended handling.

Body Protection

A flame-resistant laboratory coat should be worn

and kept fully fastened to provide a barrier

against accidental splashes.[3]

Respiratory Protection

All handling of 3-Chlorohexane should be

conducted within a certified chemical fume hood

to minimize inhalation of vapors. If a fume hood

is not available, a NIOSH-approved respirator

with appropriate cartridges should be used.[4]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
Adherence to a strict operational workflow is essential for the safe handling of 3-
Chlorohexane.

Preparation and Inspection:
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Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and the

sash is positioned at the appropriate height.

PPE Integrity Check: Before starting any work, thoroughly inspect all personal protective

equipment for any damage.

Emergency Equipment Accessibility: Confirm that an emergency eyewash station and safety

shower are readily accessible and unobstructed.[3]

Equipment and Reagent Preparation: Have all necessary laboratory equipment and reagents

prepared and within easy reach inside the fume hood to avoid unnecessary movements.

Chemical Handling:
Controlled Dispensing: Conduct all weighing and transferring of 3-Chlorohexane inside the

fume hood.

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,

ensure that containers and receiving equipment are properly grounded and bonded.[5]

Use of Non-Sparking Tools: Employ tools made of non-sparking materials to prevent ignition

sources.[2][5]

Container Management: Keep containers of 3-Chlorohexane tightly closed when not in use

to prevent the escape of flammable vapors.

In Case of Exposure:
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

and remove any contaminated clothing.[5]

Eye Contact: Flush the eyes with plenty of water for at least 15 minutes, making sure to hold

the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek immediate medical help.[5]
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Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]

Disposal Plan: Managing 3-Chlorohexane Waste
Proper disposal of 3-Chlorohexane and its containers is a critical step in the safety protocol.

Waste Collection: Collect all waste materials, including unused 3-Chlorohexane and

contaminated items (e.g., gloves, paper towels), in a designated and clearly labeled

hazardous waste container.

Container Requirements: The waste container must be compatible with halogenated organic

compounds, have a secure lid, and be stored in a well-ventilated area, away from ignition

sources.

Disposal Procedure: Dispose of the contents and the container in accordance with all local,

state, and federal regulations. This should be handled by an approved waste disposal plant.

[2]

Experimental Workflow and Safety Logic
To visualize the necessary steps for safely handling 3-Chlorohexane, the following workflow

diagram outlines the process from preparation to disposal, emphasizing key safety checks and

decision points.
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Preparation
- Verify fume hood

- Inspect PPE
- Check emergency equipment

Chemical Handling (in Fume Hood)
- Grounding and bonding
- Use non-sparking tools
- Keep containers closed

Proceed if safe

Experimental Use

Spill or Exposure Event

If spill/exposure occurs

Waste Collection
- Designated, labeled container

- Segregate from incompatible waste

Generate waste If spill/exposure occurs

Disposal
- Follow institutional and regulatory procedures

- Use approved waste vendor

Emergency Response
- Evacuate area

- Administer first aid
- Notify safety personnel

After cleanup and review
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact

Address: 3281 E Guasti Rd
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